4-(4-Ethylpiperazin-1-yl)-3-(trifluoromethyl)aniline

Specification

• Molecular Formula: C13H18F3N3
• Molecular Weight: 273.30 g/mol
• IUPAC Name: 4-(4-ethylpiperazin-1-yl)-3-(trifluoromethyl)aniline
• Standard InChI: InChI=1S/C13H18F3N3/c1-2-18-5-7-19(8-6-18)12-4-3-10(17)9-11(12)13(14,15)16/h3-4,9H,2,5-8,17H2,1H3
• Standard InChI Key: FWFXNYZPDAXEJT-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C(C=C(C=C2)N)C(F)(F)F

Introduction

Chemical Structure and Properties

Molecular Characteristics

The compound’s molecular formula is C₁₄H₂₀F₃N₃, with a systematic IUPAC name of 4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)aniline. Its structure comprises a benzene ring substituted with an amine group at the para position, a trifluoromethyl group at the meta position, and a 4-ethylpiperazine moiety connected via a methylene bridge.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Weight	287.32 g/mol
SMILES	CCN1CCN(CC1)CC2=C(C=C(C=C2)N)C(F)(F)F
InChIKey	ZYWCDXFRHUHFNV-UHFFFAOYSA-N
Topological Polar Surface Area	46.2 Ų

The trifluoromethyl group enhances metabolic stability and lipophilicity, while the 4-ethylpiperazine moiety contributes to solubility and target binding affinity.

Spectroscopic Data

Nuclear magnetic resonance (NMR) analysis of analogous compounds reveals characteristic peaks:

• ¹H NMR (CDCl₃): δ 7.43–7.46 (d, J = 9.0 Hz, 1H), 6.77–6.80 (d, J = 9.0 Hz, 1H), 3.77 (s, 2H, CH₂), 2.53 (br s, 8H, piperazine), 2.34 (s, 3H, CH₃).

• ¹³C NMR: Peaks corresponding to the trifluoromethyl group (~120 ppm) and piperazine carbons (~50–60 ppm) are typically observed.

Synthesis and Manufacturing

Catalytic Hydrogenation

A common synthesis route involves the reduction of a nitro precursor. For example:

• Starting Material: 4-Nitro-2-(trifluoromethyl)benzyl-4-ethylpiperazine.

• Reduction: Hydrogenation using Raney Nickel (10 wt%) under 50 psi H₂ in methanol yields the target aniline derivative with >95% purity.

Table 2: Representative Synthesis Protocol

Step	Reagent/Conditions	Outcome
1	Raney Ni, H₂ (50 psi), MeOH	Reduction of nitro to amine
2	Filtration, solvent removal	Isolation of crude product
3	Column chromatography	Purification to >98% purity

Alternative Routes

Base-mediated deprotection of trifluoroacetamide intermediates (e.g., using K₂CO₃ in methanol/water) provides another pathway, though with marginally lower yields (~85%).

Pharmacological Applications

BCR-ABL Kinase Inhibition

4-(4-Ethylpiperazin-1-yl)-3-(trifluoromethyl)aniline serves as a critical scaffold in inhibitors targeting BCR-ABLᵀ³¹⁵ᴵ, a drug-resistant CML mutant. Key findings include:

• BCR-ABLᴹᵁᵀ Inhibition: Compound derivatives exhibit IC₅₀ values of 96–142 nM against T315I mutants, outperforming earlier leads by 8–25-fold.

• Cellular Activity: Anti-proliferative GI₅₀ values <10 nM in K-562 leukemia cells.

Table 3: Comparative Inhibitory Potency

Compound	BCR-ABLᵂᵀ IC₅₀ (nM)	BCR-ABLᵀ³¹⁵ᴵ IC₅₀ (nM)
Ponatinib (Ref.)	0.4	0.6
Derivative 4a	0.51	96
Derivative 4b	0.49	142

Structure-Activity Relationship (SAR)

• Piperazine Substitution: Ethyl groups enhance T315I mutant binding compared to methyl analogues (IC₅₀ = 142 nM vs. 227 nM).

• Methylene Linker: Insertion between phenyl and piperazine improves conformational flexibility, boosting WT inhibition by >300-fold.

Future Directions

Ongoing research aims to optimize pharmacokinetic properties through:

• Prodrug Strategies: Masking the aniline group to improve oral bioavailability.

• Polypharmacology: Dual targeting of ABL and SRC kinases for enhanced efficacy.